2-Chloro-4-nitropyridine

• IUPAC Name: 2-chloro-4-nitropyridine
• InChI: InChI=1S/C5H3ClN2O2/c6-5-3-4(8(9)10)1-2-7-5/h1-3H
• InChI Key: LIEPVGBDUYKPLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1[N+](=O)[O-])Cl
• Molecular Formula: C5H3ClN2O2
• DSSTOX Substance ID: DTXSID50352743
• Molecular Weight: 158.54 g/mol
• CAS RN: 23056-36-2

Description

2-Chloro-4-nitropyridine is a halogenated heterocycle with the empirical formula C5H3ClN2O2. It has a molecular weight of 158.54. It is used as a biochemical reagent and can serve as a biological material or organic compound for life science-related research. It is also used in the preparation of (thio)barbituric acid derivatives in the treatment of obesity-related non-alcoholic fatty liver disease.

Synthesis Analysis

2-Chloro-4-nitropyridine can be synthesized from pyridine N-oxide in a two-step approach. The first step involves the nitration of pyridine N-oxide with HNO and H2SO to give 4-nitropyridine N-oxide. The second step involves the reaction of 4-nitropyridine N-oxide with PCl3. This method allows for the safe scale-up of 4-nitropyridine with no 2-nitropyridine by-product.

Molecular Structure Analysis

The molecular structure of 2-Chloro-4-nitropyridine consists of a pyridine ring with a chlorine atom and a nitro group attached at the 2nd and 4th positions, respectively. The molecule has a density of 1.5±0.1 g/cm3, a boiling point of 258.4±20.0 °C at 760 mmHg, and a flash point of 110.1±21.8 °C.

Chemical Reactions Analysis

2-Chloro-4-nitropyridine may be used to synthesize 2-chloro-4-ethoxypyridine and 4-thiophenoxypyridines. It is also a starting material used in a tetrabutylammonium salt denitration leading to fluoro-, hydroxy-, and methoxypyridines.

Physical And Chemical Properties Analysis

2-Chloro-4-nitropyridine has a melting point of 52-56 °C. It has a molar refractivity of 35.8±0.3 cm3, a polar surface area of 59 Å2, and a polarizability of 14.2±0.5 10-24 cm3.

Scientific Research Applications

Organic Synthesis

. It can be used to synthesize a variety of other compounds, which can then be used in further reactions.

Pharmaceuticals

. The nitro group can be reduced to an amino group, which can then be used to build more complex structures.

Agrochemicals

. The chlorine atom can be replaced with other groups to create compounds with different properties.

Dyes and Pigments

.

Synthesis of 2-chloro-4-ethoxypyridine

. This compound can then be used in further reactions.

Synthesis of 4-thiophenoxypyridines

. These compounds have interesting properties and can be used in various applications.

Denitration leading to fluoro-, hydroxy- and methoxypyridines

. These compounds can then be used in further reactions.

Research Use Only (RUO)

. It can be used to study various chemical reactions and to develop new synthetic methods.

Safety and Hazards

2-Chloro-4-nitropyridine is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be used when handling this chemical.

Future Directions

2-Chloro-4-nitropyridine has potential applications in the synthesis of various pyridine derivatives, which are important synthetic intermediates for new pesticides and medicines. Its use in the synthesis of 2-chloro-4-ethoxypyridine and 4-thiophenoxypyridines, as well as in a tetrabutylammonium salt denitration leading to fluoro-, hydroxy-, and methoxypyridines, suggests potential future directions for research and development.

Mechanism of Action

Target of Action

Nitropyridines, a class of compounds to which 2-chloro-4-nitropyridine belongs, are known to interact with various biological targets due to their electrophilic nature .

Mode of Action

The mode of action of 2-Chloro-4-nitropyridine involves a reaction mechanism where the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .

Biochemical Pathways

It’s known that nitropyridines can be synthesized from 4-aminopyridine, and from 3-nitropyridine, 5-nitropyridine-2-sulfonic acid can be formed in a two-step reaction . This suggests that 2-Chloro-4-nitropyridine may interact with similar biochemical pathways.

Pharmacokinetics

It’s known that the compound is a crystalline solid that can appear as colorless or light yellow crystals . It has a relatively low solubility in solvents and is relatively unstable, especially under high temperatures or in the presence of fire or sunlight . These properties may affect its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.

Result of Action

Given its structural similarity to other nitropyridines, it’s plausible that it may have similar effects, such as causing changes in cellular redox states or interacting with dna .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-nitropyridine. For instance, its instability under high temperatures or in the presence of fire or sunlight suggests that it may degrade or react under these conditions . Furthermore, its low solubility in solvents suggests that its action may be influenced by the solvent environment .

Synthesis routes and methods

Procedure details

Phosphorus trichloride (4.2 mL, 48.7 mmol) was added to a solution of 2-chloro-4-nitro-pyridine-1-oxide (1.70 g, 9.74 mmol) in dry chloroform (25 mL) at r.t. The reaction mixture was then heated to reflux and maintained at this temperature overnight. The reaction was cooled to r.t. then poured onto ice, basified to between pH 7-8 with saturated aq. sodium bicarbonate solution and extracted with chloroform (×2). The combined organic phase was washed with water and brine, dried over sodium sulfate and concentrated. Drying under high vacuum afforded 2-chloro-4-nitro-pyridine (1.2 g, 78%) as a solid.

Q & A

Q1: What is the typical synthetic route for 2-Chloro-4-nitropyridine?

A1: 2-Chloro-4-nitropyridine can be synthesized from 2-chloropyridine. The process involves oxidation of 2-chloropyridine to form 2-chloropyridine N-oxide, followed by nitration to yield 2-Chloro-4-nitropyridine N-oxide. A final reduction step generates the desired 2-Chloro-4-nitropyridine. This method has been reported to achieve a 75% overall yield. []

Q2: Is there any structural information available for 2-Chloro-4-nitropyridine?

A2: Yes, 2-Chloro-4-nitropyridine (systematic name: 2-chloro-4-nitro­pyridin-1-ium-1-olate) has been characterized using X-ray crystallography. The nitro group exhibits near planarity with the aromatic ring, with a slight twist angle of 6.48° observed. []

Q3: Have any studies investigated the vibrational and electronic properties of 2-Chloro-4-nitropyridine?

A3: Yes, researchers have used both experimental and theoretical approaches to study the vibrational, electronic, and NMR properties of 2-Chloro-4-nitropyridine. Density functional theory (DFT) calculations employing the B3LYP functional with the 6-311++G (d,p) basis set were performed and compared to experimental spectroscopic data. []

Q4: Has 2-Chloro-4-nitropyridine been used as a starting material for synthesizing other compounds?

A4: Yes, 2-Chloro-4-nitropyridine serves as a versatile building block in organic synthesis. For instance, it has been used to prepare 4-Alkoxy-1-hydroxypyridine-2-thiones. Reacting 2-chloro-4-nitropyridine N-oxide with n-heptanolate anion in DMSO yields 2-chloro-4-heptyloxypyridine-N-oxide. This intermediate undergoes further reactions, including treatment with AcSNa followed by deacetylation with MeONa, to ultimately afford the sodium salt of 4-heptyloxy-1-hydroxypyridine-2-thione. []

Q5: Are there any known applications of 2-Chloro-4-nitropyridine in medicinal chemistry?

A5: While not a drug itself, 2-Chloro-4-nitropyridine acts as a key intermediate in the synthesis of various pharmaceutical compounds. For example, it plays a role in synthesizing analogs of Anpirtoline, a non-opioid analgesic. Specifically, it is employed in the preparation of 2-chloro-4-(piperidin-4-ylsulfanyl)pyridine. []